Cas no 497103-77-2 ((2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 497103-77-2
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD28897182
• CID: 1526288
• PubChem ID: 10858993
• Update Time: 2025-06-09

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-,1-(1,1-dimethylethyl) ester, (2R,4S)-
• (2R,4S)-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• (2R,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-
• (2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• (2R,4S)-1-Boc-4-(trifluoromethyl)pyrrolidine-2-carboxylic Acid
• DTXSID701138009
• OHIYKPXMNWXZQH-NKWVEPMBSA-N
• (2R,4S)-1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylicacid
• MFCD28897182
• PS-20407
• SCHEMBL20689887
• AT42798
• TRANS-1-TERT-BUTOXYCARBONYL-4-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• 497103-77-2
• 1-(1,1-Dimethylethyl) (2R,4S)-4-(trifluoromethyl)-1,2-pyrrolidinedicarboxylate
• AKOS040768937
• (2R,4S)-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylicacid
• (2R,4S)-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• AT10180

• MDL： MFCD28897182
• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-5-6(11(12,13)14)4-7(15)8(16)17/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7+/m0/s1
• InChI Key： OHIYKPXMNWXZQH-NKWVEPMBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)C[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives